Cas no 2349421-41-4 ((2S)-2-{(tert-butoxy)carbonylamino}-3-(4-methylnaphthalen-1-yl)propanoic acid)

• Product Name: (2S)-2-{(tert-butoxy)carbonylamino}-3-(4-methylnaphthalen-1-yl)propanoic acid
• CAS No: 2349421-41-4
• MF: C₁₉H₂₃NO₄
• MW: 329.39022564888
• CID: 5619928
• PubChem ID: 165936278
• Update Time: 2025-06-10

(2S)-2-{(tert-butoxy)carbonylamino}-3-(4-methylnaphthalen-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28295400
• 2349421-41-4
• (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(4-methylnaphthalen-1-yl)propanoic acid
• (2S)-2-{(tert-butoxy)carbonylamino}-3-(4-methylnaphthalen-1-yl)propanoic acid

• Inchi： 1S/C19H23NO4/c1-12-9-10-13(15-8-6-5-7-14(12)15)11-16(17(21)22)20-18(23)24-19(2,3)4/h5-10,16H,11H2,1-4H3,(H,20,23)(H,21,22)/t16-/m0/s1
• InChI Key： KYODTLXECFSGOA-INIZCTEOSA-N
• SMILES： O(C(N[C@H](C(=O)O)CC1C=CC(C)=C2C=CC=CC=12)=O)C(C)(C)C

Computed Properties

• Exact Mass: 329.16270821g/mol
• Monoisotopic Mass: 329.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 75.6Ų

Additional information on (2S)-2-{(tert-butoxy)carbonylamino}-3-(4-methylnaphthalen-1-yl)propanoic acid

Recent Advances in the Study of (2S)-2-{(tert-butoxy)carbonylamino}-3-(4-methylnaphthalen-1-yl)propanoic acid (CAS: 2349421-41-4)

The compound (2S)-2-{(tert-butoxy)carbonylamino}-3-(4-methylnaphthalen-1-yl)propanoic acid (CAS: 2349421-41-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This chiral amino acid derivative, characterized by its tert-butoxycarbonyl (Boc) protected amine and a 4-methylnaphthalen-1-yl side chain, has been identified as a key intermediate in the synthesis of bioactive molecules and potential therapeutic agents. Recent studies have explored its utility in peptide synthesis, drug discovery, and as a building block for novel pharmacophores.

One of the most notable applications of this compound lies in its role as a precursor in the development of protease inhibitors. Researchers have demonstrated that the 4-methylnaphthalen-1-yl moiety enhances binding affinity to specific enzyme active sites, particularly in the context of viral proteases. A 2023 study published in the Journal of Medicinal Chemistry highlighted its incorporation into a series of inhibitors targeting the SARS-CoV-2 main protease, showing promising in vitro activity with IC50 values in the low micromolar range.

Further investigations into the physicochemical properties of (2S)-2-{(tert-butoxy)carbonylamino}-3-(4-methylnaphthalen-1-yl)propanoic acid have revealed its improved metabolic stability compared to analogous compounds with simpler aromatic substituents. The methyl group at the 4-position of the naphthalene ring appears to confer both steric and electronic advantages, as evidenced by computational modeling and X-ray crystallography data. These findings were recently presented at the 2024 American Chemical Society National Meeting, sparking discussions about structure-activity relationship optimizations.

In the realm of synthetic methodology, several research groups have reported innovative approaches to the enantioselective synthesis of this compound. A particularly efficient route published in Organic Letters (2024) employs an asymmetric hydrogenation strategy using a novel chiral ruthenium catalyst, achieving >99% ee and 85% overall yield. This advancement addresses previous challenges in scaling up production while maintaining high optical purity, which is crucial for pharmaceutical applications.

The biological evaluation of derivatives containing this structural motif has expanded beyond antiviral applications. Recent preclinical studies have identified potent activity against certain cancer cell lines, particularly in hematological malignancies. The naphthalene core appears to facilitate intercalation with DNA and interaction with topoisomerase enzymes, though the exact mechanism remains under investigation. These findings were detailed in a recent Cancer Research publication, suggesting potential for future oncology drug development programs.

From a drug delivery perspective, the lipophilic nature of the 4-methylnaphthalene group has prompted research into nanoparticle formulations. A 2024 study in the International Journal of Pharmaceutics demonstrated that conjugates of this compound with polyethylene glycol (PEG) chains form stable micelles capable of encapsulating hydrophobic drugs, with enhanced tumor accumulation in mouse models. This dual functionality as both a therapeutic agent and delivery vehicle component represents an exciting development in nanomedicine.

As research progresses, safety and toxicological profiles of this compound and its derivatives are being systematically evaluated. Preliminary results from ongoing studies indicate favorable pharmacokinetic properties, with good oral bioavailability and reasonable half-life in rodent models. However, researchers caution that the high lipophilicity may require structural modifications to optimize tissue distribution patterns for specific therapeutic indications.

The growing body of research on (2S)-2-{(tert-butoxy)carbonylamino}-3-(4-methylnaphthalen-1-yl)propanoic acid underscores its versatility as a privileged structure in medicinal chemistry. With multiple patents filed in the past year covering various applications, this compound is poised to play a significant role in the development of next-generation therapeutics. Future directions likely include further exploration of its structure-activity relationships, development of more efficient synthetic routes, and expansion into additional therapeutic areas beyond its current applications in antiviral and anticancer research.